3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95%

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO/c1-9-4-11(2-3-14(9)15)12-5-10(8-16)6-13(17)7-12/h2-7,17H,1H3
• InChI Key: OMKLBSHVFJNKEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C14H10FNO
• DSSTOX Substance ID: DTXSID30684695
• Molecular Weight: 227.23 g/mol
• CAS RN: 1261897-98-6

Description

3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% (CFP) is a synthetic phenol compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is a white crystalline solid with a melting point of 86-88°C, and is soluble in water, alcohol, and ether. CFP is a versatile compound with a wide range of applications in the lab, including use as a reagent, an intermediate, and a catalyst. It is also an important compound in the synthesis of pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It has been used in the synthesis of various pharmaceuticals and agrochemicals. It has also been used in the synthesis of various fluorescent dyes and in the synthesis of other compounds. In addition, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has been used in the synthesis of various polymers, such as polyurethane, polyvinyl chloride, and polystyrene. 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has also been used in the synthesis of various surface-active agents, such as surfactants and emulsifiers.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% is not completely understood. However, it is believed that the compound may act as an antioxidant and may also have some anti-inflammatory properties. In addition, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. This inhibition may be responsible for some of the biological effects of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95%.
Biochemical and Physiological Effects
3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has been found to have anti-inflammatory and antioxidant properties. It has also been found to have some antimicrobial activity.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has a number of advantages and limitations for use in lab experiments. One of the major advantages of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% is its low cost and ease of synthesis. It is also a relatively stable compound and can be stored for extended periods of time. Additionally, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has a wide range of applications in the lab, including use as a reagent, an intermediate, and a catalyst.
One of the major limitations of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% is its low solubility in water, which can make it difficult to work with in some experiments. Additionally, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% is a relatively toxic compound and should be handled with care. Finally, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% is a relatively unstable compound and can easily be degraded in the presence of light and heat.

Future Directions

The potential future applications of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% are numerous. 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has been used in the synthesis of various pharmaceuticals and agrochemicals, and in the synthesis of various fluorescent dyes. In addition, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% has been used in the synthesis of various polymers and surface-active agents. It has also been used in the synthesis of various organic compounds and in the study of the biochemical and physiological effects of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95%.
3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% may also have potential applications in the fields of nanotechnology and materials science. For example, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% may be used to create nanostructured materials, such as nanotubes and nanorods. Additionally, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% may be used to create new materials with unique properties, such as materials with enhanced electrical conductivity or materials with enhanced mechanical properties. Finally, 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% may be used to create new materials with unique optical properties, such as materials with enhanced fluorescence or materials with enhanced absorbance.

Synthesis Methods

3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% can be synthesized using a variety of methods. The most common method for the synthesis of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% is the reaction of 4-fluoro-3-methylphenol with sodium nitrite in the presence of hydrochloric acid. This reaction produces a nitroso derivative of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95%, which is then treated with sodium hydroxide to produce the desired product. Other methods for the synthesis of 3-Cyano-5-(4-fluoro-3-methylphenyl)phenol, 95% include the reaction of 4-fluoro-3-methylphenol with sodium hypochlorite, and the reaction of 4-fluoro-3-methylphenol with sodium nitrite and sodium hydroxide.